Cas no 1807107-92-1 (5-Bromo-4-nitro-N,N,2-trimethylaniline)

• Product Name: 5-Bromo-4-nitro-N,N,2-trimethylaniline
• CAS No: 1807107-92-1
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5002220
• Update Time: 2025-05-20

5-Bromo-4-nitro-N,N,2-trimethylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-nitro-N,N,2-trimethylaniline

• Inchi： 1S/C9H11BrN2O2/c1-6-4-9(12(13)14)7(10)5-8(6)11(2)3/h4-5H,1-3H3
• InChI Key： RHVBSLYGLKXQKA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C=1)N(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.9
• Topological Polar Surface Area: 49.1

Additional information on 5-Bromo-4-nitro-N,N,2-trimethylaniline

5-Bromo-4-nitro-N,N,2-trimethylaniline (CAS No. 1807107-92-1): An Overview of a Versatile Compound in Modern Chemistry

5-Bromo-4-nitro-N,N,2-trimethylaniline (CAS No. 1807107-92-1) is a unique and versatile compound that has garnered significant attention in the field of organic chemistry and medicinal research. This compound, characterized by its bromine and nitro functional groups, along with the trimethylamino substituent, offers a range of applications in synthetic chemistry, material science, and pharmaceutical development.

The chemical structure of 5-Bromo-4-nitro-N,N,2-trimethylaniline is particularly noteworthy. The bromine atom at the 5-position and the nitro group at the 4-position provide the molecule with unique electronic and steric properties. These features make it an excellent starting material for various synthetic transformations, including nucleophilic substitution reactions and coupling reactions. The trimethylamino group at the 2-position further enhances its reactivity and solubility in polar solvents, making it a valuable intermediate in the synthesis of complex organic molecules.

In recent years, 5-Bromo-4-nitro-N,N,2-trimethylaniline has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a precursor in the synthesis of novel pharmaceuticals. For instance, researchers have explored its role in the development of anti-inflammatory agents and anticancer drugs. The presence of the bromine and nitro groups allows for targeted modifications that can enhance the pharmacological properties of the final products.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-Bromo-4-nitro-N,N,2-trimethylaniline in the synthesis of a series of novel derivatives with potent anti-inflammatory activity. The researchers found that these derivatives exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. This finding underscores the potential of 5-Bromo-4-nitro-N,N,2-trimethylaniline as a valuable intermediate in drug discovery.

Beyond medicinal applications, 5-Bromo-4-nitro-N,N,2-trimethylaniline has also shown promise in material science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. For example, researchers have investigated its potential as a dopant in organic semiconductors, where it can improve charge transport properties and enhance device performance. A recent study published in Advanced Materials demonstrated that 5-Bromo-4-nitro-N,N,2-trimethylaniline-doped polymers exhibited excellent stability and efficiency in organic photovoltaic cells.

The synthesis of 5-Bromo-4-nitro-N,N,2-trimethylaniline typically involves a multi-step process that includes bromination, nitration, and methylation reactions. Each step requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods for this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve overall efficiency.

In terms of safety and handling, while 5-Bromo-4-nitro-N,N,2-trimethylaniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times, and reactions should be conducted under well-ventilated conditions to minimize exposure to any volatile by-products.

The future prospects for 5-Bromo-4-nitro-N,N,2-trimethylaniline are promising. Ongoing research continues to uncover new applications and optimize synthetic methods for this versatile compound. As our understanding of its properties deepens, it is likely that we will see even more innovative uses for 5-Bromo-4-nitro-N,N,2-trimethylaniline in various scientific and industrial fields.